Cas no 292150-20-0 (Fmoc-D-Glu-NH2)

• Product Name: Fmoc-D-Glu-NH2
• CAS No: 292150-20-0
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• MDL: MFCD00037137
• CID: 822689
• PubChem ID: 15922550
• Update Time: 2025-10-19

Fmoc-D-Glu-NH2 Chemical and Physical Properties

Names and Identifiers

• 4-{[(9h-Fluoren-9-Yl)methoxy]carbonylamino}-5-Amino-5-Oxopentanoic Acid
• Fmoc-D-isoGln-OH
• 5-amino-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• Fmoc-alpha-Glutamine
• Fmoc-D-Glu-NH2
• Fmoc-D-isoGln-OH(Fmoc-D-Glu-NH2)
• I14-7729
• N-Fmoc-D-isoglutamine
• AKOS025289371
• (4R)-4-CARBAMOYL-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}BUTANOIC ACID
• SCHEMBL14997843
• (R)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-amino-5-oxopentanoic acid
• (4R)-5-Amino-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-5-oxopentanoic acid
• (4R)-5-amino-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• CS-0133843
• Fmoc-D-glutamic acid alpha-amide
• Pentanoic acid, 5-amino-4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-oxo-, (4R)-
• J-017435
• 292150-20-0
• F12209
• Fmoc-DL-Glu-NH2
• AS-19662
• DS-018594

• MDL： MFCD00037137
• Inchi： 1S/C20H20N2O5/c21-19(25)17(9-10-18(23)24)22-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H2,21,25)(H,22,26)(H,23,24)/t17-/m1/s1
• InChI Key： MZRFDZFXTSDMFA-QGZVFWFLSA-N
• SMILES： O(C(N[C@@H](C(N)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.13700
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.332±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 204.3-205.4 ºC (methanol )
• Boiling Point: 699.8±55.0 °C at 760 mmHg
• Flash Point: 377.1±31.5 °C
• Refractive Index: 1.617
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 123.20000
• LogP: 3.59790
• Specific Rotation: -6.0 ± 2° (c=1 in DMF)
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

Fmoc-D-Glu-NH2 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-D-Glu-NH2

Professional Introduction to Fmoc-D-Glu-NH2 (CAS No. 292150-20-0)

The compound Fmoc-D-Glu-NH2, with the chemical abstracts service number CAS No. 292150-20-0, is a critical intermediate in the field of peptide synthesis and pharmaceutical research. This amino acid derivative is particularly valued for its role in the solid-phase peptide synthesis (SPPS) process, where it serves as a protected form of D-glutamic acid. The Fmoc (fluorenylmethyloxycarbonyl) group provides an efficient and stable protection strategy, enabling precise control over peptide bond formation during synthesis.

In recent years, the demand for high-purity peptides in therapeutic applications has surged, driven by advancements in biotechnology and drug development. Fmoc-D-Glu-NH2 plays a pivotal role in this context, facilitating the creation of complex peptide drugs that target various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The versatility of this compound lies in its ability to be incorporated into peptides with high fidelity, minimizing side reactions and improving overall yield.

The synthesis of Fmoc-D-Glu-NH2 involves a series of well-established chemical transformations that ensure its purity and stability. The Fmoc group is introduced to the D-glutamic acid backbone through a reaction with fluorenylmethyloxycarbonyl chloride, followed by amidation with ammonia or an amine derivative to form the final product. This process is optimized to maximize yield while maintaining minimal impurities, making it a preferred choice for researchers and industrial manufacturers alike.

Recent studies have highlighted the importance of D-glutamic acid derivatives in the development of novel antibiotics and anti-inflammatory agents. For instance, modifications of the D-glutamic acid moiety have been shown to enhance the binding affinity of peptides to their target receptors, thereby improving their therapeutic efficacy. The use of Fmoc-D-Glu-NH2 as a building block in these studies underscores its significance in medicinal chemistry.

The application of computational methods has further enhanced the understanding of peptide structure-function relationships. Molecular modeling techniques have been employed to predict how modifications at the D-glutamic acid position can influence peptide behavior, providing valuable insights for drug design. These computational approaches are often combined with experimental validation, where Fmoc-D-Glu-NH2 serves as a key starting material.

In addition to its role in therapeutic peptides, Fmoc-D-Glu-NH2 has found utility in diagnostic assays and biomarker discovery. Peptides derived from this compound have been used to develop highly sensitive detection methods for disease biomarkers, contributing to early diagnosis and personalized medicine strategies. The growing interest in precision healthcare has made compounds like Fmoc-D-Glu-NH2 indispensable in modern biomedical research.

The future prospects for Fmoc-D-Glu-NH2 are promising, with ongoing research exploring new synthetic pathways and applications. Innovations in synthetic chemistry continue to push the boundaries of what is possible with peptide-based therapeutics, and compounds like this are at the forefront of these advancements. As our understanding of biological systems deepens, the demand for specialized intermediates such as Fmoc-D-Glu-NH2 is expected to rise.

The regulatory landscape for peptide-based products is also evolving, with agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) implementing stricter guidelines for quality control and manufacturing processes. This has led to increased investment in research and development, ensuring that compounds like Fmoc-D-Glu-NH2 meet the highest standards of purity and efficacy before reaching clinical use.

In conclusion, Fmoc-D-Glu-NH2 (CAS No. 292150-20-0) represents a cornerstone in modern peptide chemistry, with far-reaching implications for drug development and diagnostics. Its unique properties make it an invaluable tool for researchers seeking to create innovative therapeutic solutions. As science progresses into an era defined by precision medicine and advanced biotechnologies, compounds such as this will continue to play a central role in shaping the future of healthcare.